Cas no 1282486-64-9 (N-hydroxy-1-methyl-1H-pyrazole-4-carbonimidoyl chloride)

• Product Name: N-hydroxy-1-methyl-1H-pyrazole-4-carbonimidoyl chloride
• CAS No: 1282486-64-9
• MF: C₅H₆ClN₃O
• MW: 159.573639392853
• CID: 4586035
• PubChem ID: 75480990
• Update Time: 2025-10-15

N-hydroxy-1-methyl-1H-pyrazole-4-carbonimidoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-1-methyl-1H-pyrazole-4-carbonimidoyl chloride
• 1H-Pyrazole-4-carboximidoyl chloride, N-hydroxy-1-methyl-

• Inchi： 1S/C5H6ClN3O/c1-9-3-4(2-7-9)5(6)8-10/h2-3,10H,1H3
• InChI Key： KAOLPHCUMHDANC-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(=NO)Cl)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on N-hydroxy-1-methyl-1H-pyrazole-4-carbonimidoyl chloride

Professional Introduction to N-hydroxy-1-methyl-1H-pyrazole-4-carbonimidoyl chloride (CAS No. 1282486-64-9)

N-hydroxy-1-methyl-1H-pyrazole-4-carbonimidoyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, with the CAS number 1282486-64-9, is characterized by its unique structural features, which include a pyrazole core substituted with a hydroxyl group and a carbonimidoyl chloride moiety. These structural attributes make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The significance of this compound lies in its utility as a building block for more complex molecular architectures. Specifically, the N-hydroxy group and the carbonimidoyl chloride functionality provide reactive sites that can be selectively modified through various chemical transformations. These transformations are crucial for the development of novel therapeutic agents, particularly in the realm of drug discovery and medicinal chemistry.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound N-hydroxy-1-methyl-1H-pyrazole-4-carbonimidoyl chloride fits into this category, offering a promising scaffold for further functionalization and derivatization.

One of the most compelling aspects of this compound is its role in the synthesis of carbonimide-based drugs. Carbonimides have shown promise as bioactive molecules due to their ability to interact with biological targets in unique ways. The presence of the carbonimidoyl chloride group in N-hydroxy-1-methyl-1H-pyrazole-4-carbonimidoyl chloride makes it an ideal precursor for generating carbonimide derivatives through nucleophilic substitution reactions. These derivatives have been explored for their potential applications in treating various diseases, including neurodegenerative disorders and infectious diseases.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to develop new drugs efficiently. The use of intermediates like N-hydroxy-1-methyl-1H-pyrazole-4-carbonimidoyl chloride streamlines the synthetic process by providing a readily accessible starting point for complex molecular constructions. This efficiency is particularly important in drug discovery pipelines, where time-to-market can significantly impact therapeutic outcomes.

Recent studies have highlighted the importance of functional group transformations in medicinal chemistry. The N-hydroxy group in this compound can be easily converted into amides or esters, which are common pharmacophores in many drugs. Similarly, the carbonimidoyl chloride moiety can undergo reactions with alcohols or amines to form stable carbonimide derivatives. These transformations have been leveraged to develop novel compounds with enhanced pharmacological properties.

The versatility of N-hydroxy-1-methyl-1H-pyrazole-4-carbonimidoyl chloride is further underscored by its applications in polymer chemistry and material science. The compound's ability to undergo polymerization reactions makes it a valuable candidate for developing new materials with tailored properties. These materials could find applications in various industries, including electronics, coatings, and biomedicine.

In conclusion, N-hydroxy-1-methyl-1H-pyrazole-4-carbonimidoyl chloride (CAS No. 1282486-64-9) is a multifaceted compound with significant potential in pharmaceutical and material science applications. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on drug development and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow even further.